Cas no 18994-77-9 (1-(prop-2-yn-1-yl)-1H-imidazole)

1-(prop-2-yn-1-yl)-1H-imidazole structure
18994-77-9 structure
Product Name:1-(prop-2-yn-1-yl)-1H-imidazole
CAS No:18994-77-9
MF:C6H6N2
MW:106.125240802765
CID:1384369
PubChem ID:12591942
Update Time:2025-07-29

1-(prop-2-yn-1-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 1-(2-propynyl)-
    • 1-(2-propynyl)-imidazole
    • DBD-ED
    • 1-(prop-2-ynyl)-1H-imidazole
    • 4-(PROP-2-YN-1-YLOXY)PYRIDINE
    • 1-(Prop-2-yn-1-yl)-1H-imidazole
    • 1-(prop-2-yn-1-yl)-1h-iMidazole. HCL
    • 1H-Imidazole, 1-(2-propyn-1-yl)-
    • SCHEMBL1245398
    • 1-(2-propynyl)-1H-imidazole
    • 1-(PROP-2-YN-1-YL)IMIDAZOLE
    • EN300-125558
    • AKOS003644550
    • UGOQKSGJGCADAG-UHFFFAOYSA-N
    • n-propargylimidazole
    • AB25329
    • 1-prop-2-ynylimidazole
    • 18994-77-9
    • CHEMBL4516003
    • 1-prop-2-ynyl-1H-imidazole
    • STL430464
    • DA-08800
    • 1-N-2-propynylimidazole
    • BS-12912
    • 1-(prop-2-yn-1-yl)-1H-imidazole
    • MDL: MFCD06421422
    • Inchi: 1S/C6H6N2/c1-2-4-8-5-3-7-6-8/h1,3,5-6H,4H2
    • InChI Key: UGOQKSGJGCADAG-UHFFFAOYSA-N
    • SMILES: N1(C=NC=C1)CC#C

Computed Properties

  • Exact Mass: 106.053098200g/mol
  • Monoisotopic Mass: 106.053098200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 17.8Ų

1-(prop-2-yn-1-yl)-1H-imidazole Pricemore >>

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